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Cat. No.: B1606181

Get Quote

Executive Summary

This technical guide provides a comprehensive overview of Diethyl Dodecylphosphonate, a
versatile organophosphorus compound. We will delve into its fundamental chemical and
physical properties, explore its primary synthesis route via the Michaelis-Arbuzov reaction,
detail its applications, and provide essential safety and handling protocols. This document is
intended for researchers, chemists, and drug development professionals who require a deep
technical understanding of this compound for laboratory and industrial applications.

Introduction to Diethyl Dodecylphosphonate

Organophosphonates are a class of organic compounds characterized by a direct carbon-to-
phosphorus (C-P) bond. This bond is significantly more stable to hydrolysis than the carbon-
oxygen-phosphorus (C-O-P) linkage found in organophosphates, granting phosphonates
enhanced chemical and thermal stability.

Diethyl dodecylphosphonate (CAS No. 4844-38-6) is a notable member of this class,
integrating a polar diethyl phosphonate head with a long, nonpolar twelve-carbon (dodecyl)
alkyl chain. This amphiphilic structure is key to its utility as a versatile chemical intermediate in
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the synthesis of surfactants, agrochemicals, and pharmaceuticals.[1] Its long hydrophobic
chain and reactive phosphonate group also make it a candidate for applications such as a
hydrophobic crosslinking agent.[2] This guide will elucidate the core scientific principles and
practical methodologies associated with this compound.

Chemical Identity and Physicochemical Properties

Correctly identifying a chemical is the foundation of all sound scientific work. Diethyl
dodecylphosphonate is registered under several identifiers and possesses distinct physical
properties that dictate its handling, reactivity, and application.

Key ldentifiers:

o CAS Number: 4844-38-6[3][4]

» |IUPAC Name: Diethyl dodecylphosphonate|[3]
¢ Molecular Formula: C16H3503P[1]

e Synonyms: Diethyl(1-dodecyl)phosphonate, 1-Diethoxyphosphoryldodecane,
Dodecylphosphonic acid diethyl ester[3][5]

The physical properties of this colorless liquid are summarized in the table below.[1][5]

Property Value Source(s)
Molecular Weight 306.42 g/mol [1]
Density 0.929 - 0.930 g/cm3 [1][5]

. ) 379.9 °C at 760 mmHg; 165-
Boiling Point [1][5]
175 °C at 3 Torr

Flash Point 197.1°C [11[5]
Refractive Index 1.438 [1][5]
LogP (Octanol/Water) 6.17 [1]
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Synthesis and Mechanism

The formation of the robust C-P bond in Diethyl dodecylphosphonate is most effectively
achieved through the Michaelis-Arbuzov reaction. This classic and reliable method is a
cornerstone of organophosphorus chemistry, valued for its efficiency in creating phosphonates
from trivalent phosphorus esters.[6][7]

Reaction Mechanism

The reaction proceeds via a two-step SN2 mechanism:

» Nucleophilic Attack: The reaction begins with the nucleophilic attack of the trivalent
phosphorus atom in triethyl phosphite on the electrophilic primary carbon of an alkyl halide,
such as 1-bromododecane. This forms a quasi-phosphonium salt intermediate.[6][7]

o Dealkylation: The displaced bromide anion then acts as a nucleophile, attacking one of the
electrophilic ethyl carbons of the phosphonium intermediate. This second SN2 displacement
yields the final product, Diethyl dodecylphosphonate, and a molecule of ethyl bromide as a
volatile byproduct.[6] The removal of this byproduct helps drive the reaction to completion.

The overall transformation is thermodynamically favorable due to the formation of the strong
phosphoryl (P=0) double bond.

Synthesis Pathway Diagram

Reactants

Products

Triethyl Phosphite _| SN2 Attack Intermediate

I Dodecyl(triethoxy)phosphonium
bromide

Dealkylation (Sn2) | Diethyl Dodecylphosphonate

1-Bromododecane

Ethyl Bromide
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Caption: Michaelis-Arbuzov synthesis of Diethyl dodecylphosphonate.

Experimental Protocol: Synthesis of Diethyl
Dodecylphosphonate

This protocol is a representative procedure based on the principles of the Michaelis-Arbuzov

reaction. Researchers must adapt it based on available equipment and perform a thorough risk

assessment.

Materials:

Triethyl phosphite

1-Bromododecane

Nitrogen or Argon gas supply

Anhydrous Toluene (optional, for high-boiling halides)

Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer

Distillation apparatus

Procedure:

Apparatus Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar, reflux
condenser, and a nitrogen/argon inlet. Ensure the system is under a positive pressure of
inert gas to prevent oxidation of the triethyl phosphite.

Charging the Reactor: Charge the flask with equimolar amounts of triethyl phosphite and 1-
bromododecane. For a laboratory scale, a 1:1.05 molar ratio (phosphite:halide) is often used
to ensure full conversion of the phosphite.

o Causality: The reaction can often be run neat (without solvent). However, for higher
molecular weight or less reactive halides, a high-boiling inert solvent like toluene can be
used to ensure a homogenous reaction mixture and better temperature control.
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e Reaction Conditions: Slowly heat the stirred mixture to 120-150 °C. The optimal temperature
depends on the reactivity of the alkyl halide. The reaction is typically exothermic.

o Causality: The heat provides the activation energy for both SN2 steps. The formation of
ethyl bromide (boiling point: 38 °C) is observed as it distills from the reaction mixture,
serving as a visual indicator of reaction progress.

e Monitoring the Reaction: Monitor the reaction for 3-6 hours. The completion can be checked
by analyzing a small aliquot via techniques like 3P NMR spectroscopy (disappearance of the
triethyl phosphite peak around +140 ppm and appearance of the diethyl
dodecylphosphonate peak around +30 ppm) or GC-MS.

o Workup and Purification:
o Cool the reaction mixture to room temperature.

o The primary byproduct, ethyl bromide, will have mostly distilled off. To remove any
remaining volatile impurities and unreacted starting materials, perform vacuum distillation.

o The desired product, Diethyl dodecylphosphonate, is a high-boiling liquid and will
remain in the distillation flask. For higher purity, it can be purified by fractional vacuum
distillation.[5]

Applications

The unique bifunctional nature of Diethyl dodecylphosphonate—a long lipophilic tail and a
polar, reactive head—makes it a valuable precursor in several fields.

» Surfactant Synthesis: The phosphonate head can be hydrolyzed to phosphonic acid, which
serves as a polar head group for creating anionic surfactants. These are used in detergents,
emulsifiers, and wetting agents.

o Agrochemicals and Pharmaceuticals: The C-P bond allows for the incorporation of a dodecyl
chain into more complex bioactive molecules. The phosphonate moiety can mimic phosphate
groups found in biological systems, a strategy used in designing enzyme inhibitors or other
therapeutic agents.[1]
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 Industrial Chemicals: It serves as an intermediate for flame retardants, corrosion inhibitors,
and plasticizers. The phosphorus content contributes to flame retardancy, while the long alkyl
chain imparts compatibility with organic polymers and surfaces.

Safety, Handling, and Toxicology

Understanding the hazards of Diethyl dodecylphosphonate is critical for safe laboratory and
industrial use. According to available safety data, the compound is classified as an irritant.[5][8]

~HS H | Classificati

Pictogram(s)

Signal Word Warning

H315: Causes skin irritation.[8] H319: Causes
Hazard Statements serious eye irritation.[8] H335: May cause

respiratory irritation.[8]

Safe Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhaling vapors.[8]

» Personal Protective Equipment:
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3]

o Skin Protection: Wear impervious gloves (e.g., nitrile) and protective clothing to prevent
skin contact.[8]

o Respiratory Protection: If ventilation is inadequate or if aerosols are generated, use a
NIOSH-approved respirator with an organic vapor cartridge.[8]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.[8]

o Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[8]
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Conclusion

Diethyl dodecylphosphonate is an organophosphorus compound of significant utility,
primarily serving as a versatile chemical intermediate. Its synthesis is reliably achieved via the
Michaelis-Arbuzov reaction, a robust and well-understood transformation. The compound's
value stems from its amphiphilic structure, which is leveraged in the production of surfactants,
specialty chemicals, and as a building block for agrochemical and pharmaceutical research.
Adherence to strict safety protocols is mandatory when handling this compound due to its
irritant nature. This guide provides the foundational knowledge required for its effective and
safe application in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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